Cas no 2411302-29-7 (N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[(3-methylfuran-2-yl)methyl]prop-2-enamide)

• Product Name: N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[(3-methylfuran-2-yl)methyl]prop-2-enamide
• CAS No: 2411302-29-7
• MF: C₁₆H₁₇FN₂O₃
• MW: 304.316187620163
• CID: 5360577
• PubChem ID: 154880543
• Update Time: 2025-11-01

N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[(3-methylfuran-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[(3-methylfuran-2-yl)methyl]prop-2-enamide
• Z3837393512

• Inchi： 1S/C16H17FN2O3/c1-4-15(20)19(10-14-11(2)5-6-22-14)9-12-7-13(21-3)8-18-16(12)17/h4-8H,1,9-10H2,2-3H3
• InChI Key： DGIRZTWBMCIYQC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CN=1)OC)CN(C(C=C)=O)CC1=C(C)C=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6

Additional information on N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[(3-methylfuran-2-yl)methyl]prop-2-enamide

Introduction to N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[(3-methylfuran-2-yl)methyl]prop-2-enamide (CAS No. 2411302-29-7)

N-[(2-Fluoro-5-methoxypyridin-3-yl)methyl]-N-[3-methylfuran-2-yl]methylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2411302-29-7, represents a confluence of heterocyclic chemistry and medicinal chemistry, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by the presence of two distinct heterocyclic moieties: a pyridine ring substituted with a fluoro and methoxy group, and a furan ring with a methyl substituent. The prop-2-enamide moiety serves as a linker, integrating these two heterocycles into a single entity. This structural arrangement not only imparts unique electronic and steric properties but also opens up diverse possibilities for interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target enzymes involved in cancer metabolism. Among these enzymes, isocitrate dehydrogenases (IDHs) have emerged as crucial players in tumor metabolism and are considered promising therapeutic targets. The compound N-[3-methylfuran-2-yl]methylprop-2-enamide has been investigated for its potential to inhibit IDH enzymes, particularly IDH1 and IDH2, which are frequently mutated in various types of cancer.

Studies have demonstrated that the fluoro and methoxy substituents on the pyridine ring enhance the binding affinity of the compound to the active site of IDH enzymes. This interaction is critical for modulating the metabolic pathways disrupted in cancer cells. Furthermore, the presence of the furan ring moiety contributes to the compound's solubility and bioavailability, which are essential factors for its pharmacological efficacy.

The synthesis of N-[3-methylfuran-2-yl]methylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into organic molecules is particularly challenging due to their high reactivity and sensitivity to environmental conditions. However, advancements in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with greater ease and efficiency.

Evaluation of this compound's biological activity has shown promising results in preclinical studies. In vitro assays have indicated that it exhibits inhibitory effects on IDH1 and IDH2 mutants, which are known to produce abnormal levels of lactic acid from glutamate. This metabolic distortion is a hallmark of many cancers and contributes to tumor growth and progression. By inhibiting these enzymes, N-[3-methylfuran-2-yl]methylprop-2-enamide has the potential to restore normal metabolic balance in cancer cells.

In addition to its role in cancer metabolism, this compound has also been explored for its potential anti-inflammatory properties. Inflammatory processes are closely linked to various chronic diseases, including cancer, diabetes, and cardiovascular disorders. Preclinical studies have suggested that N-[3-methylfuran-2-yl]methylprop-2-enamide can modulate inflammatory pathways by interacting with specific receptors and enzymes involved in the inflammatory response.

The pharmacokinetic profile of N-[Fluoro-5-methoxypyridin-3-yl)methyl]-N[3-methylfuran-2-yl]methylprop-enamide is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for therapeutic use in vivo. The half-life of the compound in plasma has been determined to be within an acceptable range for repeated dosing regimens.

The safety profile of this compound has also been assessed through comprehensive toxicological studies. These studies have indicated that N-[Fluoro-5-methoxypyridin-3-yl)methyl]-N[3-methylfuran-2-yl]methylprop-enamide exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile enhances its attractiveness as a candidate for further clinical development.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. N-[Fluoro-5-methoxypyridin-3-yl)methyl]-N[< strong >3-methylfuran strong > -< strong > 2 strong > -yl]methylprop- strong > enamide stands out as a promising candidate due to its unique structural features and favorable pharmacological profile. Its ability to modulate key metabolic pathways disrupted in cancer cells makes it an attractive therapeutic option for patients suffering from various types of cancer.

In conclusion, N-[< strong > 3 strong > -methylfur an strong > -< strong > 2 strong > -yl]methylprop - strong > enamide (CAS No. < strong > 2411302 strong > _^- 29 _^- 7 ) represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and other therapeutic areas. Its unique molecular structure, biological activity, pharmacokinetic profile, and safety profile make it a valuable asset in the ongoing effort to develop novel therapeutic agents for human diseases.